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Compound of Interest

Compound Name: 6,7-Dichloroflavone

Cat. No.: B11834217 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 6,7-Dichloroflavone in a laboratory setting. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Hazard Identification and Chemical Properties
While specific toxicological data for 6,7-Dichloroflavone is not fully available, its structure as a

chlorinated organic compound suggests that it should be handled as a potentially hazardous

substance.[1] Hazards associated with similar chlorinated compounds often include skin and

eye irritation, potential toxicity if ingested or inhaled, and harm to aquatic life.[1][2]

Key Chemical Information:

Property Value

Chemical Name 6,7-Dichloroflavone

CAS Number 288400-98-6

Molecular Formula C₁₅H₈Cl₂O₂

Molecular Weight 291.13 g/mol [3]
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Handle 6,7-Dichloroflavone with the care required for a compound with unknown full

toxicological properties.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be inspected before use and removed carefully after handling the chemical to

avoid contamination.

Required PPE for Handling 6,7-Dichloroflavone:

Protection Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).
To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or safety goggles.[4] A

face shield may be required for

splash hazards.

To protect eyes from dust

particles and splashes.

Skin and Body Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[4] A

NIOSH-approved respirator

may be necessary for handling

large quantities or if dust

generation is unavoidable.

To prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the workflow for safely handling 6,7-Dichloroflavone from preparation to

cleanup.

Experimental Workflow Diagram:
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Operational Workflow for 6,7-Dichloroflavone
1. Preparation

- Verify fume hood function.
- Assemble all necessary equipment.

- Don required PPE.

2. Weighing
- Handle solid compound in fume hood.

- Use anti-static measures.
- Tare balance with weigh boat.

3. Solubilization
- Add solvent to the solid in a closed container.

- Cap and mix gently (vortex or sonicate).

4. Reaction/Use
- Perform all operations within the fume hood.

- Keep containers closed when not in use.

5. Post-Handling Cleanup
- Decontaminate surfaces with appropriate solvent.

- Wipe down work area.

6. Waste Segregation
- Segregate solid and liquid waste.

- Place in labeled, sealed hazardous waste containers.

7. PPE Removal
- Remove gloves first, avoiding skin contact.

- Remove lab coat and eye protection.
- Wash hands thoroughly.

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling of 6,7-Dichloroflavone.
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First Aid Measures
Immediate action is required in case of accidental exposure. Ensure safety showers and

eyewash stations are accessible.[5]

First Aid Procedures for Exposure:

Exposure Route First Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.[7]

Wash the affected area thoroughly with soap

and water for at least 15 minutes.[6] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[8]

Remove contact lenses if present and easy to

do. Continue rinsing.[8] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Seek immediate medical attention and

show the Safety Data Sheet to the medical

professional.[7]

Spill and Leak Procedures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Response Workflow:
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Spill Response Protocol

Spill Occurs

Evacuate Area
& Alert Others

Assess Spill Size
(Small or Large?)

Small Spill

Small

Large Spill

Large

Contain & Clean Up
- Wear appropriate PPE.

- Cover with absorbent material.
- Collect waste in sealed container.

Contact EHS
& Await Response

Decontaminate Area

Dispose of Waste
as Hazardous
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Caption: Decision workflow for responding to a chemical spill.

Detailed Spill Cleanup Steps:
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Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Protect Yourself: Don the appropriate PPE, including double gloves, safety goggles, a lab

coat, and respiratory protection if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.

For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent).

Collection: Collect the absorbed material and spilled substance using non-sparking tools and

place it into a clearly labeled, sealable container for hazardous waste.[4]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste in accordance with

institutional and local regulations.[9]

Storage and Handling
Proper storage is crucial to maintain chemical integrity and prevent accidents.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases to

prevent exothermic reactions.[10]

Ventilation: Always handle the compound inside a certified chemical fume hood to minimize

inhalation exposure.[4]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[2] Wash hands

thoroughly after handling.[2]

Disposal Plan
All waste containing 6,7-Dichloroflavone must be treated as hazardous chemical waste.

Disposal Workflow Diagram:
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Chemical Waste Disposal Workflow

Waste Generation
(Solid, Liquid, Contaminated PPE)

1. Segregate Waste
- Halogenated vs. Non-halogenated.

- Solid vs. Liquid.

Solid Waste Container
(Labeled: '6,7-Dichloroflavone, Solid Waste')

Liquid Waste Container
(Labeled: 'Halogenated Organic Waste')

Contaminated PPE
(Gloves, weigh paper, etc.)

2. Contain & Label
- Use designated, sealed containers.

- Affix hazardous waste label.

3. Temporary Storage
- Store in a designated Satellite Accumulation Area.

4. Final Disposal
- Arrange for pickup by Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Standard procedure for the disposal of chemical waste.

Disposal Protocol:

Do Not Dispose in Sink or Trash: Never dispose of 6,7-Dichloroflavone or its containers in

the general trash or down the drain.[11]

Waste Collection: Collect waste in a designated, properly labeled, and sealed hazardous

waste container.[9] Differentiate between solid waste and halogenated liquid waste streams.
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Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and lists the

chemical contents.

EHS Pickup: Contact your institution's Environmental Health and Safety (EHS) department

for proper disposal according to local, state, and federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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